Cas no 258264-47-0 (Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate)

• Product Name: Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate
• CAS No: 258264-47-0
• CID: 4643236
• Update Time: 2025-06-13

Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(1-[(DIMETHYLAMINO)METHYL]CYCLOHEXYL)ACETATE
• Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate

Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate (CAS No. 258264-47-0): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate, identified by its unique chemical identifier CAS No. 258264-47-0, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The structural composition of Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate is defined by a cyclohexyl ring substituted with a dimethylamino methyl group at the 1-position and an acetate moiety at the 2-position. This specific arrangement imparts unique physicochemical properties to the compound, making it a valuable scaffold for further derivatization and functionalization. The presence of both basic and acidic functionalities within the molecule allows for diverse interactions with biological targets, thereby opening up numerous possibilities in drug discovery and molecular recognition.

In recent years, there has been a surge in research focused on the development of molecules that can modulate neurological pathways. The cyclohexyl backbone of Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate suggests potential interactions with central nervous system (CNS) receptors, which has spurred investigations into its pharmacological profile. Preliminary studies have indicated that this compound may exhibit properties relevant to the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, by interacting with specific neurotransmitter receptors or enzyme systems.

Moreover, the dimethylamino methyl group in Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate introduces a lipophilic character to the molecule, enhancing its ability to cross biological membranes. This feature is particularly advantageous for designing drugs that require penetration into the CNS or other lipid-rich environments within the body. The acetate moiety further contributes to the compound's solubility profile, making it amenable to various formulation strategies for therapeutic applications.

Advances in computational chemistry have enabled researchers to predict the binding affinities and interactions of Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate with potential biological targets. Molecular docking studies have revealed that this compound may bind effectively to receptors involved in pain perception, inflammation, and neurotransmitter signaling. These findings have prompted further experimental validation through in vitro assays, which have shown promising results in modulating key pathways relevant to chronic pain management and neuroinflammatory conditions.

The synthesis of Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of a chiral intermediate derived from cyclohexanone, followed by functionalization with dimethylethylamine and subsequent esterification to introduce the acetate group. Recent improvements in synthetic methodologies have enhanced the efficiency and scalability of this process, making it more feasible for industrial-scale production.

In addition to its pharmacological potential, Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate has shown promise as a tool compound in biochemical research. Its ability to interact with specific biological targets makes it an excellent candidate for developing probes that can elucidate mechanisms of action for existing drugs or identify new therapeutic targets. Researchers are exploring its use in high-throughput screening (HTS) campaigns to identify novel compounds that can modulate similar pathways.

The safety profile of Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate is another critical aspect that has been extensively studied. Preliminary toxicology assessments have indicated that the compound exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, long-term studies are necessary to fully understand its chronic effects and potential side interactions with other drugs or environmental factors.

As our understanding of complex biological systems continues to evolve, compounds like Methyl 2-{1-[(dimethylamino)methyl]cyclohexyl}acetate are poised to play a pivotal role in next-generation therapeutics. Their unique structural features and versatile functional groups make them ideal candidates for designing drugs that can address multifaceted pathological processes. Ongoing research efforts are focused on optimizing their pharmacological properties and exploring new applications in areas such as oncology, immunology, and metabolic diseases.